Cas no 18968-05-3 (1,3,4,6-Tetra-O-acetyl-b-D-mannopyranose)

1,3,4,6-Tetra-O-acetyl-b-D-mannopyranose Properties

Names and Identifiers

• (2S,3S,4R,5R,6R)-6-(Acetoxymethyl)-3-hydroxytetrahydro-2H-pyran-2,4,5-triyl triacetate
• 1,3,4,6-Tetra-O-acetyl-beta-D-mannopyranose
• [(2R,3R,4R,5S,6S)-3,4,6-triacetyloxy-5-hydroxyoxan-2-yl]methyl acetate
• 1,3,4,6-Tetra-O-acet
• 1,3,4,6-Tetra-O-acetyl-β-D-mannopyranose
• b-D-Mannopyranose,1,3,4,6-tetraacetate
• 1,3,4,6-Tetra-o-acetyl-b-D-mannopyranose
• beta-D-Mannopyranose tetraacetate
• 1,3,4,6-Tetra-O-acetyl-β1,3,4,6-Tetraacetate β-D-Mannopyranose
• β-D-Mannopyranose 1,3,4,6-tetraacetate
• 1,3,4,6-Tetra-O-acetyl-β-D-maopyranose
• 1,3,4,6-O-Tetraacetyl-β-D-Mannopyranose
• 1,3,4,6-Tetra-O-acetyl-?D-mannopyranose
• 1,3,4,6-TETRA-O-ACETYL-SS-D-MANNOPYRANOSE
• β-d-mannopyranose 1,3,4,6-tetra-o-acetate
• 1,2,3,4-TETRA-O-ACETYL-SS-D-MANNOPYRANOSE
• SHBHJRVMGYVXKK-XVIXHAIJSA-N
• 1,3,4,6-Tetra-O-acetylhexopyranose #
• PubChem2355
• VZ20491
• T1459
• AKOS022176185
• DS-12583
• s11188
• 1,3,4,6-Tetra-O-acetyl- beta -D-mannopyranose
• [(2R,3R,4R,5S,6S)-3,4,6-triacetyloxy-5-hydroxyoxan-2-yl]methyl acetate;(2S,3S,4R,5R,6R)-6-(Acetoxymethyl)-3-hydroxytetrahydro-2H-pyran-2,4,5-triyl triacetate
• AMY5222
• 1,3,4,6-Tetra-O-acetyl-beta-D-mannopyranose, 98%
• SCHEMBL3190848
• 1,3,4,6-tetra-o-acetyl--d-mannopyranose
• J-640427
• W-201695
• (2S,3S,4R,5R,6R)-6-(Acetoxymethyl)-3-hydroxytetrahydro-2H-pyran-2,4,5-triyltriacetate
• MFCD00012354
• beta-D-Mannopyranose 1,3,4,6-tetra-O-acetate
• 18968-05-3
• A813346
• 1,3,4,6-Tetra-O-acetyl-?-D-mannopyranose
• DTXSID80428485
• J-800481
• beta-D-Mannopyranose, 1,3,4,6-tetraacetate
• 1,3,4,6-Tetra-O-acetyl-
• ss-D-Mannopyranose, 1,3,4,6-tetraacetate; Mannopyranose, 1,3,4,6-tetraacetate, ss-D- (8CI); 1,3,4,6-Tetra-O-acetyl-ss-D-mannopyranose
• A-D-mannopyranose
• [(2R,3R,4R,5S,6S)-3,4,6-TRIS(ACETYLOXY)-5-HYDROXYOXAN-2-YL]METHYL ACETATE
• +Expand

• MDL： MFCD00012354
• InChIKey： SHBHJRVMGYVXKK-XVIXHAIJSA-N
• Inchi： 1S/C14H20O10/c1-6(15)20-5-10-12(21-7(2)16)13(22-8(3)17)11(19)14(24-10)23-9(4)18/h10-14,19H,5H2,1-4H3/t10-,11+,12-,13-,14-/m1/s1
• SMILES： O1[C@]([H])([C@]([H])([C@]([H])([C@@]([H])([C@@]1([H])C([H])([H])OC(C([H])([H])[H])=O)OC(C([H])([H])[H])=O)OC(C([H])([H])[H])=O)O[H])OC(C([H])([H])[H])=O

Computed Properties

• Exact Mass: 348.10600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 9
• Monoisotopic Mass: 348.106
• Heavy Atom Count: 24
• Complexity: 502
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 135

Experimental Properties

• LogP: -0.93820
• PSA: 134.66000
• Refractive Index: -22.5 ° (C=1.4, CHCl3)
• Boiling Point: 425.537°C at 760 mmHg
• Melting Point: 160-161 °C(lit.)
• Vapor Pressure: 0.0±2.3 mmHg at 25°C
• Flash Point: 79.1°C
• Solubility: Dissolution (38 g/l) (25 º C),
• Color/Form: Uncertain
• Solubility: Uncertain
• Density: 1.33±0.1 g/cm3 (20 ºC 760 Torr),